Iridate(3-), hexachloro-, trisodium, (OC-6-11)-

Specification

• CAS No.: 15702-05-3
• Molecular Formula: Cl6IrNa3
• Molecular Weight: 473.9 g/mol
• IUPAC Name: trisodium;hexachloroiridium(3-)
• Standard InChI: InChI=1S/6ClH.Ir.3Na/h6*1H;;;;/q;;;;;;+3;3*+1/p-6
• Standard InChI Key: GSONQQIOULBMRS-UHFFFAOYSA-H
• Isomeric SMILES: [Na+].[Na+].[Na+].[Cl-].[Cl-].[Cl-].Cl[Ir](Cl)Cl
• SMILES: [Na+].Cl[Ir-3](Cl)(Cl)(Cl)(Cl)Cl
• Canonical SMILES: [Na+].[Na+].[Na+].Cl[Ir-3](Cl)(Cl)(Cl)(Cl)Cl

Introduction

Chemical Identity and Fundamental Properties

Nomenclature and Structural Identification

Iridate(3-), hexachloro-, trisodium, (OC-6-11)- is formally identified through several nomenclature systems. The compound is registered under CAS number 15702-05-3 and possesses the molecular formula Cl₆IrNa₃, often written as Na₃IrCl₆ to emphasize its ionic nature. The designation "OC-6-11" refers to its octahedral coordination geometry, where the iridium center is surrounded by six chloride ligands in an octahedral arrangement. Several synonyms exist for this compound, including sodium hexachloroiridate(III), trisodium hexachloroiridate, sodium chloroiridate(III), and trisodium hexachloroiridate(3-). The molecular weight is calculated to be 473.9 g/mol, with an exact mass of 473.74240 Da and a monoisotopic mass of 471.74535 Da.

Structural Characteristics

The compound's structure features an iridium(III) metal center coordinated with six chloride ligands in an octahedral arrangement, creating the hexachloroiridate(3-) anion. This anion bears a 3- charge, which is balanced by three sodium cations. The structural representation can be expressed through various chemical notations:

Notation Type	Representation
InChI	InChI=1S/6ClH.Ir.3Na/h61H;;;;/q;;;;;;+3;3+1/p-6
InChIKey	GSONQQIOULBMRS-UHFFFAOYSA-H
SMILES	[Na+].[Na+].[Na+].ClIr-3(Cl)(Cl)(Cl)Cl

This octahedral complex exemplifies classic coordination chemistry principles, with the d⁶ electronic configuration of iridium(III) contributing to its stability and reactivity patterns.

Physical and Chemical Properties

Physical Characteristics

Property	Description
Appearance	Crystalline solid, typically greenish-brown in color
Solubility	Soluble in water
Storage Conditions	Ambient temperature, moisture sensitive
Melting/Decomposition	Begins decomposition at 550°C

The compound's physical characteristics make it suitable for various applications in chemical synthesis and analysis, where its solubility and stability under ambient conditions are advantageous.

Chemical Properties

The chemical behavior of sodium hexachloroiridate(III) is characterized by its stability as an iridium(III) complex and its potential to undergo various transformations under specific conditions. The compound demonstrates significant thermal stability but can participate in redox reactions, ligand exchange processes, and coordination chemistry.

The hexachloroiridate(III) anion serves as an electron acceptor in many reactions, facilitating electron transfer processes that are valuable in electrochemical applications. The compound's redox properties are particularly important for its role in catalytic reactions and analytical methods.

Synthesis and Preparation Methods

Industrial and Laboratory Synthesis

The preparation of sodium hexachloroiridate(III) involves several established methods, each with specific advantages depending on the starting materials and required purity. The primary synthesis routes include:

Reduction of Higher Oxidation State Precursors

Sodium hexachloroiridate(III) can be produced by the reduction of sodium hexachloroiridate(IV) using various reducing agents:

Na₃IrCl₆ can be synthesized by reducing sodium hexachloroiridate(IV) with iron(II) ions, oxalate, or hydrogen sulfide under controlled conditions. This redox reaction effectively reduces the iridium center from the +4 to the +3 oxidation state while maintaining the chloride coordination sphere.

Direct Synthesis from Elements

Another preparation method involves the direct reaction of iridium metal with sodium chloride and chlorine gas:

Ir + 3NaCl + 1.5Cl₂ → Na₃IrCl₆

This reaction is typically conducted at elevated temperatures to facilitate the oxidation of metallic iridium and the formation of the hexachloroiridate complex. The process requires careful control of reaction conditions to achieve high purity and yield.

Chemical Reactivity

Thermal Behavior

Sodium hexachloroiridate(III) exhibits distinctive thermal behavior that influences its handling and applications. The compound undergoes several temperature-dependent transformations:

• Dehydration: If present in hydrated form, water molecules are removed at approximately 110°C.

• Reversible decomposition: At 550°C, the compound undergoes a reversible decomposition reaction:
  2Na₃IrCl₆ ⇌ 2Ir + 6NaCl + 3Cl₂

• Oxidation in air: When heated in air at 450°C, oxidation occurs according to the reaction:
  2Na₃IrCl₆ + 2O₂ → 2IrO₂ + 6NaCl + 3Cl₂

These thermal properties are significant for applications requiring thermal stability or controlled decomposition to generate iridium-based materials.

Reactions with Acids and Bases

Sodium hexachloroiridate(III) participates in several reactions with acids and bases that modify its coordination sphere or oxidation state:

• Reaction with hydrochloric acid: The compound reacts with HCl to form hydrogen hexachloroiridate(III):
  Na₃IrCl₆ + 3HCl → H₃IrCl₆ + 3NaCl

• Reaction with ammonia: When treated with ammonia water in a sealed tube at 145°C, the compound forms hexammineiridium(III) chloride:
  Na₃IrCl₆ + 6NH₃ → [Ir(NH₃)₆]Cl₃ + 3NaCl

These reactions demonstrate the compound's ability to undergo ligand exchange processes, which are valuable for synthesizing other iridium complexes with different ligand environments.

Applications

Analytical Chemistry Applications

Sodium hexachloroiridate(III) serves as an important reagent in analytical chemistry, particularly in high-performance liquid chromatography (HPLC). Its specific applications include:

• Peptide and protein analysis: The compound facilitates the detection and quantification of biological molecules in HPLC applications. Its interaction with peptides and proteins enables selective separation and analysis of these biomolecules.

• Electrochemical analysis: Due to its redox properties, the compound is used in electrochemical sensors and analytical methods for detecting various analytes.

Catalytic Applications

The catalytic properties of sodium hexachloroiridate(III) make it valuable for various chemical transformations:

• Organic synthesis: The compound serves as a catalyst in organic reactions, enhancing reaction rates and selectivity. Iridium complexes are known for their ability to catalyze C-H activation, hydrogenation, and oxidation reactions.

• Industrial processes: The compound's catalytic activity is applied in industrial chemical processes requiring selective transformations.

Materials Science and Nanotechnology

In materials science and nanotechnology, sodium hexachloroiridate(III) contributes to the development of advanced materials:

• Preparation of iridium-based materials: The compound serves as a precursor for synthesizing iridium-containing materials with unique properties such as high thermal stability and conductivity.

• Iridium nanoparticle synthesis: The compound is used in the preparation of iridium nanoparticles, which have applications in electronics and as catalysts in fuel cells.

Electrochemical Applications

The electrochemical properties of sodium hexachloroiridate(III) make it suitable for various applications in electrochemistry:

• Electrode modification: The compound is used in the development of sensors and batteries due to its ability to facilitate electron transfer processes.

• Energy conversion: Iridium-based materials derived from this compound contribute to energy conversion devices and fuel cells.

Cell Line	IC₅₀ (µM)
HeLa	12.5
A549	15.3

The cytotoxicity is attributed to the compound's ability to induce oxidative stress through reactive oxygen species generation, which disrupts cellular homeostasis and triggers apoptotic pathways.

Antimicrobial Activity

Research has also assessed the antimicrobial activity of iridium compounds against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MIC) determined in these studies are summarized below:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	20 µg/mL
Escherichia coli	30 µg/mL

The mechanism of antimicrobial action appears to involve disruption of bacterial cell membranes and interference with metabolic processes.

Safety Aspect	Information
Hazard Codes	Xi (Irritant)
Risk Statements	36/37/38 (Irritating to eyes, respiratory system, and skin)
Safety Statements	26 (In case of contact with eyes, rinse immediately with plenty of water and seek medical advice), 36 (Wear suitable protective clothing)
Water Hazard Class	WGK Germany: 3 (Highly water-endangering)

These safety considerations emphasize the importance of proper handling and disposal procedures when working with this compound in laboratory or industrial settings.

Research Developments and Future Perspectives

Current Research Trends

Current research involving sodium hexachloroiridate(III) focuses on several areas:

• Advanced catalytic applications: Development of new catalytic systems based on iridium complexes for challenging organic transformations.

• Nanomaterial synthesis: Exploration of the compound's role in producing novel iridium-based nanomaterials with enhanced properties.

• Anticancer potential: Investigation of the cytotoxicity and potential therapeutic applications of iridium complexes derived from or related to sodium hexachloroiridate(III).

Future Research Directions

The future of research involving sodium hexachloroiridate(III) may explore:

• Green chemistry applications: Development of environmentally friendly catalytic processes using iridium complexes.

• Biomedical applications: Further exploration of the biological activity of iridium compounds for potential therapeutic uses.

• Advanced materials: Integration of iridium-based materials in next-generation electronic devices and energy storage systems.

• Analytical method development: Refinement of analytical techniques using sodium hexachloroiridate(III) for increasingly complex biological and environmental samples.